Cas no 444586-86-1 (D-Arabinofuranose,2-deoxy-2-fluoro-, triacetate (9CI))

• Product Name: D-Arabinofuranose,2-deoxy-2-fluoro-, triacetate (9CI)
• CAS No: 444586-86-1
• MF: C₁₁H₁₅FO₇
• MW: 278.231007814407
• CID: 328091
• PubChem ID: 23431617
• Update Time: 2025-04-19

D-Arabinofuranose,2-deoxy-2-fluoro-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Arabinofuranose,2-deoxy-2-fluoro-, triacetate (9CI)
• 2-Fluoro-2-deoxy-1,3,5-tri-O-acetyl-α-D-arabinofuranose Discontinued
• 2-Fluoro-2-deoxy-1,3,5-tri-O-acetyl-α-D-arabinofuranose
• 4-CHLORO-3-HYDROXY-BENZOIC ACID ETHYL ESTER
• (3,5-diacetyloxy-4-fluorooxolan-2-yl)methyl acetate
• DTXSID60633999
• (3,5-diacetyloxy-4-fluoranyl-oxolan-2-yl)methyl ethanoate
• A826583
• FT-0658666
• 1,3,5-Tri-O-acetyl-2-deoxy-2-fluoropentofuranose
• acetic acid (3,5-diacetyloxy-4-fluoro-2-oxolanyl)methyl ester
• 444586-86-1

• Inchi： 1S/C11H15FO7/c1-5(13)16-4-8-10(17-6(2)14)9(12)11(19-8)18-7(3)15/h8-11H,4H2,1-3H3
• InChI Key： RUHDSMRRCLJPJM-UHFFFAOYSA-N
• SMILES： FC1C(OC(C)=O)OC(COC(C)=O)C1OC(C)=O

Computed Properties

• Exact Mass: 278.08000
• Monoisotopic Mass: 278.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.1A^2

Experimental Properties

• Density: 1.29
• PSA: 88.13000
• LogP: 0.10730